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Compound of Interest

Compound Name:
N-(Phenylmethoxy)-1,5-

pentanediamine

CAS No.: 160388-21-6

Cat. No.: B180056

Get Quote

CAS Registry Number: 160388-21-6 Synonyms: 5-((Benzyloxy)amino)pentan-1-amine; N1-

(Phenylmethoxy)-1,5-pentanediamine Molecular Formula: C₁₂H₂₀N₂O Molecular Weight:

208.30 g/mol [1][2]

Executive Summary
N-(Phenylmethoxy)-1,5-pentanediamine is a specialized bifunctional intermediate

characterized by a primary amine at one terminus and an O-benzyl-protected hydroxylamine at

the other. This asymmetry dictates its solubility profile, which is highly dependent on pH and

ionic state (free base vs. dihydrochloride salt).

This guide provides a technical analysis of its solubility across various solvent classes, offering

researchers a roadmap for solvent selection during synthesis, extraction, and purification

processes.
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Key Technical Insight: The compound exhibits a "solubility switch" mechanism. The free base

behaves as a lipophilic oil soluble in chlorinated and organic solvents, while the protonated salt

forms (HCl/TFA) are highly polar solids soluble in water and lower alcohols. Mastering this

switch is critical for efficient purification.

Physicochemical Profile & Solvent Interaction[3][4]
[5][6]
Understanding the molecular architecture is the first step in predicting solvent compatibility.

Lipophilic Domain: The benzyl group (phenylmethoxy) and the 5-carbon pentyl chain drive

solubility in non-polar to moderately polar organic solvents.

Hydrophilic/Basic Domain: The primary amine (

) and the secondary alkoxyamine (

) provide hydrogen bond donation/acceptance sites. The primary amine is significantly more
basic (

) than the alkoxyamine (

).

Solubility Data Table (Qualitative & Semi-Quantitative)
The following data aggregates experimental observations and calculated partition coefficients

(LogP ~1.9 for free base).
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Solvent Class
Specific
Solvent

Solubility
(Free Base)

Solubility
(2HCl Salt)

Technical
Application

Chlorinated
Dichloromethane

(DCM)

High (>100

mg/mL)
Low / Insoluble

Preferred solvent

for extraction of

the free base.[3]

Chlorinated Chloroform High Low / Insoluble

Alternative

extraction

solvent; useful

for NMR

analysis.[3]

Alcohols
Methanol

(MeOH)
High High

Universal

solvent; excellent

for salt formation

reactions.[3]

Alcohols Ethanol (EtOH) High Moderate

Good for

crystallization of

salts (often with

anti-solvent).[3]

Polar Aprotic DMSO / DMF High High

Used for

coupling

reactions; difficult

to remove.[3]

Aqueous Water (pH < 4) High (forms salt)
High (>50

mg/mL)

Aqueous phase

during acid-base

extractions.[3]

Aqueous Water (pH > 12) Low (<5 mg/mL)
N/A (converts to

base)

Aqueous phase

during basic

workup; induces

oiling out.[3]

Hydrocarbon Toluene Moderate Insoluble

Useful for

azeotropic drying

of the free base.

[3]
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Hydrocarbon
Hexanes /

Heptane
Low / Insoluble Insoluble

Excellent anti-

solvent to

precipitate the

pure product.[3]

Ethers THF / MTBE High Low

MTBE is ideal for

washing crude

salts to remove

non-polar

impurities.[3]

Experimental Protocols
Protocol A: Gravimetric Solubility Determination
Use this protocol to establish precise solubility limits for your specific batch or salt form.[3]

Preparation: Weigh 50 mg of N-(Phenylmethoxy)-1,5-pentanediamine (Free Base or Salt)

into a 4 mL glass vial.

Addition: Add the target solvent in 100 µL increments at 25°C.

Equilibration: Vortex for 30 seconds after each addition. Sonicate for 5 minutes if dissolution

is slow.

Observation: Record the volume required for complete dissolution (clear solution, no

turbidity).

Calculation:

[3]

Validation: If undissolved solid remains after 2 mL (Solubility < 25 mg/mL), filter the

supernatant, evaporate a defined aliquot, and weigh the residue to determine saturation

concentration.

Protocol B: pH-Swing Extraction (Purification Strategy)
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This self-validating workflow utilizes the solubility differential between the protonated and

neutral forms to remove impurities.

Dissolution: Dissolve crude reaction mixture in Dichloromethane (DCM).

Acid Wash (Impurity Removal): Wash with dilute HCl (1M).

Mechanism:[4][3] The target diamine protonates and moves to the Aqueous Phase. Non-

basic impurities remain in the DCM.

Validation: Check TLC of both layers. Target should be in the aqueous layer.

Basification: Isolate the aqueous layer. Adjust pH to >12 using NaOH (4M).

Observation: The solution will become turbid as the free base oils out.

Extraction: Extract the turbid aqueous mixture with DCM (3x).

Drying: Dry combined organic layers over

, filter, and concentrate.

Visualization of Solubility Logic
The following diagrams visualize the chemical logic driving solubility and the purification

workflow.

Diagram 1: Chemical Structure & Solubility Drivers
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Caption: Functional group analysis showing how different moieties contribute to the overall

solubility profile.

Diagram 2: pH-Swing Purification Workflow
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Caption: Step-by-step extraction workflow exploiting the pH-dependent solubility switch of the

amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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